Cas no 2106442-52-6 (3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine)
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine
- 2106442-52-6
- EN300-1765339
-
- Inchi: 1S/C13H21NO/c1-9(5-6-14)12-7-10(2)13(15-4)11(3)8-12/h7-9H,5-6,14H2,1-4H3
- InChI Key: HCXVTAJNMQBIFO-UHFFFAOYSA-N
- SMILES: O(C)C1C(C)=CC(=CC=1C)C(C)CCN
Computed Properties
- Exact Mass: 207.162314293g/mol
- Monoisotopic Mass: 207.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.2Ų
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1765339-0.05g |
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine |
2106442-52-6 | 0.05g |
$959.0 | 2023-09-20 | ||
| Enamine | EN300-1765339-0.1g |
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine |
2106442-52-6 | 0.1g |
$1005.0 | 2023-09-20 | ||
| Enamine | EN300-1765339-0.25g |
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine |
2106442-52-6 | 0.25g |
$1051.0 | 2023-09-20 | ||
| Enamine | EN300-1765339-0.5g |
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine |
2106442-52-6 | 0.5g |
$1097.0 | 2023-09-20 | ||
| Enamine | EN300-1765339-1.0g |
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine |
2106442-52-6 | 1g |
$1142.0 | 2023-06-03 | ||
| Enamine | EN300-1765339-2.5g |
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine |
2106442-52-6 | 2.5g |
$2240.0 | 2023-09-20 | ||
| Enamine | EN300-1765339-5.0g |
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine |
2106442-52-6 | 5g |
$3313.0 | 2023-06-03 | ||
| Enamine | EN300-1765339-10.0g |
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine |
2106442-52-6 | 10g |
$4914.0 | 2023-06-03 | ||
| Enamine | EN300-1765339-1g |
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine |
2106442-52-6 | 1g |
$1142.0 | 2023-09-20 | ||
| Enamine | EN300-1765339-5g |
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine |
2106442-52-6 | 5g |
$3313.0 | 2023-09-20 |
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine
Comprehensive Overview of 3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine (CAS No. 2106442-52-6)
3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine (CAS No. 2106442-52-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmacology, and material science. This compound, characterized by its unique methoxy and dimethylphenyl substituents, exhibits promising properties for various applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and functional adaptability.
The molecular structure of 3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine features a butan-1-amine backbone linked to a 4-methoxy-3,5-dimethylphenyl group. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of novel pharmaceutical agents, particularly in targeting neurological disorders and metabolic diseases. The compound's bioavailability and binding affinity are key areas of investigation, aligning with the growing demand for precision medicine solutions.
In the context of drug discovery, 3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine is often discussed alongside small molecule therapeutics and enzyme inhibitors. Its CAS No. 2106442-52-6 serves as a critical identifier in databases like PubChem and ChemSpider, where researchers access physicochemical data and safety profiles. The compound's logP value and hydrogen bond donors/acceptors are frequently analyzed to predict its ADME (Absorption, Distribution, Metabolism, Excretion) behavior, a hot topic in computational chemistry.
Beyond pharmaceuticals, 3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine has potential applications in material science. Its aromatic and aliphatic moieties make it a candidate for designing polymeric materials with tailored thermal and mechanical properties. Innovations in smart materials and nanotechnology have further amplified interest in such compounds, as they can be functionalized to meet specific industrial needs.
Sustainability is another focal point for CAS No. 2106442-52-6. With the rise of green chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. Questions like "How to synthesize 3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine sustainably?" or "What are the eco-friendly alternatives for its production?" are trending in academic forums. These discussions align with global efforts to reduce the environmental footprint of chemical manufacturing.
From a commercial perspective, the demand for 3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine is driven by its high purity and custom synthesis options. Suppliers often highlight its batch-to-batch consistency and regulatory compliance, addressing concerns raised by quality control professionals. The compound's shelf life and storage conditions are also critical for end-users, reflecting the broader emphasis on supply chain resilience in the chemical industry.
In summary, 3-(4-methoxy-3,5-dimethylphenyl)butan-1-amine (CAS No. 2106442-52-6) represents a multifaceted compound with applications spanning drug development, material engineering, and sustainable chemistry. Its structural features and functional groups continue to inspire innovation, making it a subject of ongoing research and industrial interest. As scientific advancements unfold, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple disciplines.
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